molecular formula C16H19N7 B8418291 4-(4-(2,4-Diamino-6-methyl-5-pyrimidinyl)-1-piperazinyl)benzonitrile

4-(4-(2,4-Diamino-6-methyl-5-pyrimidinyl)-1-piperazinyl)benzonitrile

Cat. No.: B8418291
M. Wt: 309.37 g/mol
InChI Key: VSUOQWMVQOJINK-UHFFFAOYSA-N
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Description

4-(4-(2,4-Diamino-6-methyl-5-pyrimidinyl)-1-piperazinyl)benzonitrile is a useful research compound. Its molecular formula is C16H19N7 and its molecular weight is 309.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H19N7

Molecular Weight

309.37 g/mol

IUPAC Name

4-[4-(2,4-diamino-6-methylpyrimidin-5-yl)piperazin-1-yl]benzonitrile

InChI

InChI=1S/C16H19N7/c1-11-14(15(18)21-16(19)20-11)23-8-6-22(7-9-23)13-4-2-12(10-17)3-5-13/h2-5H,6-9H2,1H3,(H4,18,19,20,21)

InChI Key

VSUOQWMVQOJINK-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NC(=N1)N)N)N2CCN(CC2)C3=CC=C(C=C3)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 12.5 g (0.060 mole of 6-methyl-5-(1-piperazinyl)-2,4-pyrimidinediamine, 7.27 g (0.060 mole) of 4-fluorobenzonitrile, and 8.28 g (0.060 mole) of potassium carbonate was heated at 100° C. for two hours in 100 ml of dimethylsulfoxide. The mixture was then cooled and poured into 500 ml of ice water. The solid which separated was triturated with hot dimethylsulfoxide and then dried in vacuo overnight at 67° C. to give 15.56 g of the product as a white solid, mp>310° C.
Quantity
0.06 mol
Type
reactant
Reaction Step One
Quantity
7.27 g
Type
reactant
Reaction Step One
Quantity
8.28 g
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
500 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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